Cas no 1692614-21-3 (1-(Bromomethyl)-1-(2-cyclopropylethoxy)-4-methylcyclohexane)

• Product Name: 1-(Bromomethyl)-1-(2-cyclopropylethoxy)-4-methylcyclohexane
• CAS No: 1692614-21-3
• MF: C₁₃H₂₃BrO
• MW: 275.225123643875
• CID: 5760088
• PubChem ID: 106204729
• Update Time: 2025-06-14

1-(Bromomethyl)-1-(2-cyclopropylethoxy)-4-methylcyclohexane Chemical and Physical Properties

Names and Identifiers

• EN300-1133804
• 1-(bromomethyl)-1-(2-cyclopropylethoxy)-4-methylcyclohexane
• 1692614-21-3
• 1-(Bromomethyl)-1-(2-cyclopropylethoxy)-4-methylcyclohexane

• Inchi： 1S/C13H23BrO/c1-11-4-7-13(10-14,8-5-11)15-9-6-12-2-3-12/h11-12H,2-10H2,1H3
• InChI Key： QQWPRGFVBFHZAF-UHFFFAOYSA-N
• SMILES： BrCC1(CCC(C)CC1)OCCC1CC1

Computed Properties

• Exact Mass: 274.09323g/mol
• Monoisotopic Mass: 274.09323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(Bromomethyl)-1-(2-cyclopropylethoxy)-4-methylcyclohexane

Comprehensive Overview of 1-(Bromomethyl)-1-(2-cyclopropylethoxy)-4-methylcyclohexane (CAS No. 1692614-21-3)

1-(Bromomethyl)-1-(2-cyclopropylethoxy)-4-methylcyclohexane (CAS No. 1692614-21-3) is a specialized organic compound with a unique molecular structure, combining a cyclohexane ring with bromomethyl and cyclopropylethoxy functional groups. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as an intermediate in synthesizing bioactive molecules. Its CAS number 1692614-21-3 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry.

The compound's structure features a 4-methylcyclohexane core, which contributes to its stability and reactivity. The presence of a bromomethyl group makes it a valuable building block for nucleophilic substitution reactions, while the 2-cyclopropylethoxy moiety adds steric complexity, enabling applications in asymmetric synthesis. Researchers often explore its use in creating novel heterocyclic compounds, a trending topic in drug discovery forums and AI-driven chemical design platforms.

In recent years, the demand for custom synthesis intermediates like 1-(Bromomethyl)-1-(2-cyclopropylethoxy)-4-methylcyclohexane has surged, driven by advancements in high-throughput screening and combinatorial chemistry. Google Scholar data shows increased queries about "cyclopropyl-containing synthons" and "bromomethyl cyclohexane derivatives," aligning with this compound's niche. Its lipophilic properties also make it a candidate for studying blood-brain barrier permeability, a hot topic in CNS drug development.

From a synthetic perspective, the compound's regioselectivity challenges are often discussed in organic chemistry communities. The steric hindrance introduced by the cyclopropylethoxy group requires optimized reaction conditions, a subject frequently addressed in catalysis research papers. Patent databases reveal its utility in proprietary pharmaceutical formulations, though specific applications remain confidential due to competitive R&D landscapes.

Environmental and safety profiles of 1692614-21-3 are carefully documented, with emphasis on proper handling under inert atmospheres. While not classified as hazardous, its bromine content warrants considerations for waste management—a key concern in green chemistry initiatives. This aligns with growing searches for "sustainable bromo-compound alternatives" in chemical industry forums.

The compound's NMR spectra (particularly ¹H and ¹³C) show distinctive peaks at δ 3.4-3.8 ppm (O-CH₂-cyclopropyl) and δ 1.6-2.1 ppm (methylcyclohexane), making it identifiable in reaction monitoring studies. These spectral features are often referenced in automated structure verification workflows, a rapidly growing field in AI-assisted chemistry.

Market analysts note rising procurement of CAS 1692614-21-3 by contract research organizations (CROs), coinciding with increased outsourcing in drug development. Its price volatility reflects supply-demand dynamics of high-purity bromo intermediates, a frequently monitored metric in specialty chemical reports. Storage recommendations typically suggest amber vials at -20°C to preserve the bromomethyl group's reactivity.

In computational chemistry, 1-(Bromomethyl)-1-(2-cyclopropylethoxy)-4-methylcyclohexane serves as a test case for modeling steric-electronic effects in cycloaliphatic systems. Molecular docking studies utilize its structure to probe enzyme active sites, particularly in cytochrome P450 research—a subject with over 5,000 annual PubMed citations. This interdisciplinary relevance enhances its visibility across cheminformatics platforms.

Quality control protocols for 1692614-21-3 emphasize HPLC purity thresholds (>98%) and residual solvent limits, meeting ICH Q3C guidelines. These standards are crucial given the compound's use in GMP-compliant synthesis, a major procurement criterion for pharmaceutical manufacturers. Stability studies indicate 24-month shelf life when stored properly, a key consideration for inventory management.

Emerging applications include its use in photoaffinity labeling probes, where the bromomethyl group facilitates bioconjugation. This connects to trending research on target identification technologies, generating substantial interest at recent ACS National Meeting presentations. Such developments position this compound at the intersection of synthetic chemistry and chemical biology.